molecular formula C7H6N4O2 B8757554 3,4-Diamino-5-nitrobenzonitrile CAS No. 61313-42-6

3,4-Diamino-5-nitrobenzonitrile

Cat. No. B8757554
CAS RN: 61313-42-6
M. Wt: 178.15 g/mol
InChI Key: SLKNLEPONRUFSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Diamino-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H6N4O2 and its molecular weight is 178.15 g/mol. The purity is usually 95%.
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properties

CAS RN

61313-42-6

Product Name

3,4-Diamino-5-nitrobenzonitrile

Molecular Formula

C7H6N4O2

Molecular Weight

178.15 g/mol

IUPAC Name

3,4-diamino-5-nitrobenzonitrile

InChI

InChI=1S/C7H6N4O2/c8-3-4-1-5(9)7(10)6(2-4)11(12)13/h1-2H,9-10H2

InChI Key

SLKNLEPONRUFSK-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1N)N)[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-amino-3,5-dinitrobenzonitrile (9.4 g, 0.045 mol) in EtOH (100 mL) was added SnCl2 (30 g, 0.16 mol). The mixture was refluxed for 1 h. The reaction was then filtered and the filtrate concentrated to afford 3,4-diamino-5-nitrobenzonitrile (3.4 g, 42%) of an orange solid.
Quantity
9.4 g
Type
reactant
Reaction Step One
Name
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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